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Compound of Interest

Compound Name: BI-2545

Cat. No.: B10786174 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility of BI-2545 in common laboratory solvents. It includes a

comprehensive solubility table, detailed protocols for solution preparation, troubleshooting

advice for common experimental issues, and a frequently asked questions section.

BI-2545 Solubility Data
The solubility of BI-2545 varies significantly across different laboratory solvents. Due to its

hydrophobic nature, it exhibits high solubility in organic solvents like DMSO and very poor

solubility in aqueous solutions.
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Solvent Solubility
Concentration
(Molar Equivalent)

Notes

Dimethyl Sulfoxide

(DMSO)
≥ 250 mg/mL[1][2] ~474 mM

Requires sonication

for complete

dissolution.[1][2] Use

fresh, anhydrous

DMSO as the

compound is

hygroscopic.[1]

Aqueous Buffer (pH

6.8)
< 1 µg/mL < 1.9 µM

Essentially insoluble

in aqueous buffers like

PBS.

Ethanol Data not available Data not available
Expected to have

limited solubility.

Methanol Data not available Data not available
Expected to have

limited solubility.

Experimental Protocols & Methodologies
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of BI-2545 powder in a suitable vial.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration.

Dissolution: Vortex the mixture and then place it in an ultrasonic bath until the solution is

clear and all solid has dissolved.

Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store at -20°C for up to one year or at -80°C for up to two years.

Workflow for Preparing a BI-2545 Working Solution
Fig. 1: Workflow for BI-2545 solution preparation.
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Troubleshooting Guide & FAQs
This section addresses common issues encountered when handling BI-2545.

Q1: My BI-2545 is not dissolving in DMSO.

A1:

Ensure you are using fresh, anhydrous DMSO. BI-2545 is hygroscopic, and water in the

DMSO will significantly reduce its solubility.

Use sonication. Gentle heating to 37°C combined with ultrasonication is often necessary to

fully dissolve the compound.

Check your concentration. While the solubility is high (≥ 250 mg/mL), creating highly

concentrated solutions may require more time and energy to dissolve.

Q2: The compound precipitated when I diluted my DMSO stock solution into an aqueous buffer

(e.g., PBS or cell culture medium).

A2: This is expected due to the very low aqueous solubility of BI-2545.

Minimize the final DMSO concentration. Aim for a final DMSO concentration of 0.1% or lower

in your assay, as higher concentrations can be toxic to cells.

Dilute in series. Perform serial dilutions of your DMSO stock into the aqueous buffer. Vortex

gently after each dilution.

Add stock to buffer. Always add the DMSO stock solution to the aqueous buffer, not the other

way around. This allows for rapid mixing and can help prevent immediate precipitation.

Consider a formulation with surfactants. For in vivo studies, a formulation containing

PEG300, Tween-80, and saline has been used to maintain solubility. This approach may be

adapted for some in vitro applications, but vehicle controls are critical.

Q3: Can I dissolve BI-2545 directly in ethanol or methanol?
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A3: There is no readily available quantitative data on the solubility of BI-2545 in ethanol or

methanol. Given its hydrophobic nature, it is recommended to use DMSO as the primary

solvent for creating stock solutions. If you must use ethanol, it is advisable to test solubility on a

small scale first.

Q4: How should I store my BI-2545 solutions?

A4:

Powder: Store the solid compound at -20°C for up to three years.

DMSO Stock Solution: Aliquot into single-use vials and store at -80°C for up to two years or

at -20°C for up to one year. Avoid repeated freeze-thaw cycles.

Q5: Is BI-2545 stable in solution?

A5: BI-2545 is stable in DMSO when stored correctly. However, working solutions in aqueous

media should be prepared fresh and used the same day to avoid potential degradation or

precipitation over time. For in vivo experiments, it is recommended to prepare the formulation

on the day of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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